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Compound of Interest

Compound Name: Oplopanon

Cat. No.: B156011 Get Quote

Essential Safety and Handling Guide for
Oplopanone
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Oplopanone. The information is intended to support laboratory

safety and promote best practices in chemical handling for research and drug development.

Chemical and Physical Properties of Oplopanone
Oplopanone is a sesquiterpenoid, a class of naturally occurring organic compounds. A

summary of its key chemical and physical properties is provided in the table below.

Property Value Source

Molecular Formula C₁₅H₂₆O₂ --INVALID-LINK--

Molecular Weight 238.37 g/mol --INVALID-LINK--

Appearance Solid --INVALID-LINK--

Storage Temperature 2-8°C --INVALID-LINK--
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Hazard Identification and Safety Precautions
While a specific Safety Data Sheet (SDS) for Oplopanone is not readily available, data on

similar sesquiterpenoids and general chemical safety principles indicate the following potential

hazards and necessary precautions.

Potential Hazards:

Skin and Eye Irritation: Oplopanone may cause skin and eye irritation upon contact.

Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.

Harmful if Swallowed: Ingestion may be harmful.

Personal Protective Equipment (PPE)
A comprehensive hazard assessment of all laboratory procedures involving Oplopanone is

essential to determine the specific PPE required. The following table outlines the

recommended PPE for handling Oplopanone.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn over goggles when

there is a significant splash

hazard.

To protect eyes from splashes

and aerosols.

Skin Protection
Nitrile gloves. A lab coat or

disposable gown.

To prevent skin contact with

the compound.

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

significant aerosolization is

expected, a respirator (e.g.,

N95) may be necessary.

To minimize inhalation of

airborne particles.

Footwear Closed-toe shoes.
To protect feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage
Adherence to proper operational procedures is critical for minimizing exposure and ensuring a

safe laboratory environment.

Donning and Doffing of PPE
Donning Sequence:

Gown: Put on a clean lab coat or disposable gown.

Mask or Respirator: Secure the mask or respirator to your face, ensuring a proper seal.

Goggles or Face Shield: Put on eye and face protection.

Gloves: Don gloves, ensuring they overlap the cuffs of the gown.

Doffing Sequence:
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Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Gown: Remove the gown by unfastening it and rolling it down from the shoulders, turning it

inside out.

Goggles or Face Shield: Remove eye and face protection from the back of the head.

Mask or Respirator: Remove the mask or respirator from the back of the head.

Hand Hygiene: Immediately wash your hands thoroughly with soap and water.

Storage
Store Oplopanone in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage temperature is between 2-8°C.

Keep away from strong oxidizing agents.

Disposal Plan
All waste materials contaminated with Oplopanone should be treated as chemical waste and

disposed of in accordance with local, state, and federal regulations.

Waste Segregation and Disposal:

Contaminated PPE: All disposable PPE (gloves, gowns, masks) that has come into contact

with Oplopanone should be considered contaminated waste and placed in a designated,

sealed container for chemical waste.

Solid Waste: Unused Oplopanone and any solid materials contaminated with it (e.g.,

weighing paper, contaminated absorbent pads) should be collected in a clearly labeled,

sealed container for solid chemical waste.

Liquid Waste: Solutions containing Oplopanone should be collected in a designated, sealed,

and properly labeled container for liquid chemical waste. Do not pour down the drain.
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Experimental Protocols: General Workflow for
Sesquiterpenoid Extraction and Isolation
While specific experimental protocols for Oplopanone's biological activities are not readily

available in the public domain, a general workflow for the extraction and isolation of

sesquiterpenoids from plant material is provided below. This can serve as a foundational

methodology for researchers.
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General Workflow for Sesquiterpenoid Extraction and Purification

Extraction

Liquid-Liquid Partitioning

Purification

Plant Material (Dried and Powdered)

Maceration with Solvent (e.g., Ethanol)

Solvent Removal (Rotary Evaporation)

Crude Extract

Yields

Partitioning against Immiscible Solvents

Collection of Fractions (e.g., Hexane, Ethyl Acetate, Butanol)

Column Chromatography (e.g., Silica Gel)

Selected Fraction

Fraction Collection and TLC Analysis

Pure Oplopanone

Click to download full resolution via product page
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Caption: A general workflow for the extraction and purification of sesquiterpenoids like

Oplopanone from plant sources.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a comprehensive risk assessment and adherence to all applicable

safety regulations. Researchers should always consult with their institution's Environmental

Health and Safety (EHS) department for specific guidance.

To cite this document: BenchChem. [Personal protective equipment for handling Oplopanon].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156011#personal-protective-equipment-for-handling-
oplopanon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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